{4-[(2-Methoxyethyl)amino]pteridin-2-yl}(2-pyridylmethyl)amine

Specification

• Molecular Formula: C15H17N7O
• Molecular Weight: 311.34 g/mol
• IUPAC Name: 4-N-(2-methoxyethyl)-2-N-(pyridin-2-ylmethyl)pteridine-2,4-diamine
• Standard InChI: InChI=1S/C15H17N7O/c1-23-9-8-19-14-12-13(18-7-6-17-12)21-15(22-14)20-10-11-4-2-3-5-16-11/h2-7H,8-10H2,1H3,(H2,18,19,20,21,22)
• Standard InChI Key: LITDXSLTFUPRCC-UHFFFAOYSA-N
• Canonical SMILES: COCCNC1=NC(=NC2=NC=CN=C21)NCC3=CC=CC=N3

Introduction

Structural and Chemical Properties

Molecular Architecture

The pteridine core, a bicyclic system comprising fused pyrimidine and pyrazine rings, forms the structural backbone. At the 4-position, the 2-methoxyethylamino group introduces an ether-linked ethyl chain with a terminal amine, while the 2-position hosts a pyridylmethylamine substituent. This arrangement creates a tridentate ligand capable of coordinating transition metals, a property leveraged in catalytic applications.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₁₇H₂₄N₄O
Molecular Weight	340.4 g/mol
IUPAC Name	4-N-(2-Methoxyethyl)-2-N-[(pyridin-2-yl)methyl]pteridine-2,4-diamine
Solubility	Moderate in polar solvents (e.g., DMSO, methanol)

The methoxyethyl group enhances solubility in aqueous environments, critical for biological applications, while the pyridylmethyl moiety facilitates π-π stacking interactions with aromatic residues in proteins.

Synthetic Routes

Synthesis involves multi-step organic reactions:

• Pteridine Core Formation: Condensation of pyrimidine derivatives under acidic conditions yields the pteridine scaffold.

• Substituent Introduction:

  • 4-Position: Nucleophilic substitution with 2-methoxyethylamine.

  • 2-Position: Buchwald-Hartwig amination coupling with 2-pyridylmethylamine.

Optimized conditions (e.g., Pd(OAc)₂ catalyst, 100°C, 2-methyltetrahydrofuran solvent) achieve yields exceeding 65%. Industrial-scale production employs continuous flow reactors to enhance purity (>98%).

Biological Activity and Applications

Case Study: JMJD2A Inhibition

• Objective: Evaluate inhibitory activity against JMJD2A.

• Method: Virtual screening identified the compound as a candidate, followed by synthesis and enzymatic assays.

• Findings: Demonstrated IC₅₀ = 2.3 µM against JMJD2A, with >10-fold selectivity over JMJD3.

Table 2: Comparative Inhibition of JmjC Demethylases

Enzyme	IC₅₀ (µM)	Selectivity vs. JMJD2A
JMJD2A	2.3	1.0
JMJD3	28.1	0.08

Fluorescent Probing

The compound exhibits fluorescence (λₑₘ = 480 nm) with a quantum yield of 0.34–0.44, enabling tracking of biomolecular interactions in live cells.

Coordination Chemistry and Catalytic Applications

Metal Complexation

The pyridyl and amine groups form stable complexes with Cu(II) and Zn(II).

Table 3: Stability Constants of Metal Complexes

Metal Ion	log K (25°C)	Application
Cu(II)	12.4	Oxidative catalysis
Zn(II)	9.8	Hydrolytic enzyme mimics

These complexes catalyze cyclohexane oxidation to cyclohexanol (70% yield, 24 h) using H₂O₂ as an oxidant.

Comparative Analysis with Structural Analogs

Pyridylmethylamine Ligands

Tris(2-pyridylmethyl)amine (TPMA) analogs lack the pteridine core but share similar coordination behavior. The target compound’s methoxyethyl group improves aqueous solubility (log P = -0.7 vs. TPMA’s 1.2).

Methoxyethylamino Derivatives

N-(2-Methoxyethyl)-1-methylpiperidin-4-amine (CAS 416887-38-2) shares the methoxyethylamino group but lacks aromaticity, reducing its DNA intercalation potential.

Computational Insights

Molecular Docking

Docking simulations (AutoDock Vina) predict strong binding to JMJD2A (ΔG = -9.2 kcal/mol), primarily via hydrogen bonding with Glu-175 and His-178.

Density Functional Theory (DFT)

DFT calculations (B3LYP/6-31G*) reveal the methoxyethyl group’s electron-donating effect (+0.15 e⁻), stabilizing the pteridine ring’s LUMO.